Cas no 158664-54-1 (4,5-Diazaspiro[2.4]hept-4-ene-6-carboxylicacid, 6-methyl-, methyl ester)

• Product Name: 4,5-Diazaspiro[2.4]hept-4-ene-6-carboxylicacid, 6-methyl-, methyl ester
• CAS No: 158664-54-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 108962
• PubChem ID: 15208286
• Update Time: 2025-04-18

4,5-Diazaspiro[2.4]hept-4-ene-6-carboxylicacid, 6-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4,5-Diazaspiro[2.4]hept-4-ene-6-carboxylicacid, 6-methyl-, methyl ester
• methyl 6-methyl-4,5-diazaspiro[2.4]hept-4-ene-6-carboxylate
• 4,5-Diazaspiro[2.4]hept-4-ene-6-carboxylicacid,6-methyl-,methylester(9CI)
• 158664-54-1

• Inchi： 1S/C8H12N2O2/c1-7(6(11)12-2)5-8(3-4-8)10-9-7/h3-5H2,1-2H3
• InChI Key： IMGUSOZEWKKOJE-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C)CC2(CC2)N=N1)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51Ų